Cas no 1170924-90-9 (N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl-2-(thiophen-2-yl)acetamide)

• Product Name: N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl-2-(thiophen-2-yl)acetamide
• CAS No: 1170924-90-9
• MF: C₁₇H₁₆N₄O₃S
• MW: 356.398941993713
• CID: 6293808
• PubChem ID: 136157595
• Update Time: 2025-07-17

N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl-2-(thiophen-2-yl)acetamide
• N-[4-(furan-2-yl)-1-methyl-6-oxo-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl]-2-thiophen-2-ylacetamide
• N-(4-(furan-2-yl)-1-methyl-6-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)-2-(thiophen-2-yl)acetamide
• 1170924-90-9
• F5599-0521
• VU0648548-1
• N-[4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl]-2-(thiophen-2-yl)acetamide
• AKOS024515155

• Inchi： 1S/C17H16N4O3S/c1-21-17-15(11(9-14(23)19-17)12-5-2-6-24-12)16(20-21)18-13(22)8-10-4-3-7-25-10/h2-7,11H,8-9H2,1H3,(H,19,23)(H,18,20,22)
• InChI Key： KAMRVPORRPJYBC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NC1C2=C(NC(CC2C2=CC=CO2)=O)N(C)N=1)=O

Computed Properties

• Exact Mass: 356.094
• Monoisotopic Mass: 356.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2
• XLogP3: 1.1

Additional information on N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo3,4-bpyridin-3-yl-2-(thiophen-2-yl)acetamide

N-4-(Furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl-2-(thiophen-2-yl)acetamide (CAS No. 1170924-90-9): A Comprehensive Overview

N-4-(Furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl-2-(thiophen-2-yl)acetamide (CAS No. 1170924-90-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl-2-(thiophen-2-yl)acetamide is notable for its intricate arrangement of heterocyclic rings and functional groups. The core structure consists of a pyrazolo[3,4-b]pyridine moiety fused with a furan and a thiophene ring. The presence of these heterocycles imparts unique electronic and steric properties to the molecule, which are crucial for its biological activity.

Synthesis of N-4-(furan-2-yl)-1-methyl-6-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-b]pyridin-3-yl-2-(thiophen-2-yl)acetamide typically involves multi-step reactions. One common approach is to start with the synthesis of the pyrazolo[3,4-b]pyridine core through a series of condensation and cyclization reactions. Subsequent functionalization steps are then employed to introduce the furan and thiophene substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

The biological activities of N-4-(furan-2-yl)-1-methyl-6-o xo - 1 H , 4 H , 5 H , 6 H , 7 H - pyrazolo [ 3 , 4 - b ] pyridin - 3 - yl - 2 - ( thiophen - 2 - yl ) acetamide have been extensively studied in various biological assays. One of the most significant findings is its potent antitumor activity. Research has shown that this compound exhibits selective cytotoxicity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its antitumor properties, N - 4 - ( furan - 2 - yl ) - 1 - methyl - 6 - oxo - 1 H , 4 H , 5 H , 6 H , 7 H - pyrazolo [ 3 , 4 - b ] pyridin - 3 - yl - 2 - ( thiophen - 2 - yl ) acetamide has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This dual functionality makes it a promising candidate for the development of multifunctional drugs targeting both cancer and inflammatory diseases.

Recent clinical trials have further validated the therapeutic potential of N - 4 - ( furan - 2 - yl ) - 1 - methyl - 6 - oxo - 1 H , 4 H , 5 H , 6 H , 7 H - pyrazolo [ 3 , 4 - b ] pyridin - 3 - yl - 2 -( thiophen – 2 – yl ) acetamide . Phase I trials have shown that it is well-tolerated by patients with minimal side effects. Ongoing Phase II trials are currently evaluating its efficacy in specific cancer types and inflammatory conditions.

From a pharmacokinetic perspective, N – 4 – ( furan – 2 – yl ) – 1 – methyl – 6 – oxo – 1 H , 4 H , 5 H , 6 H , 7 H – pyrazolo [ 3 , 4 – b ] pyridin – 3 – yl – 2 – ( thiophen – 2 – yl ) acetamide exhibits favorable properties such as good oral bioavailability and a long half-life. These characteristics are essential for ensuring sustained therapeutic effects and reducing the frequency of dosing.

In conclusion, N–4–(furan–2–yl)–1–methyl–6–oxo–1H,4H,5H,6H,7H–pyrazolo[3,4–b]pyridin–3–yl–2–(thiophen–2–yl)acetamide (CAS No. 1170924–90–9) represents a promising lead compound in the development of novel therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in the pharmaceutical industry.